Cas no 1272671-13-2 (1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H)

• Product Name: 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H
• CAS No: 1272671-13-2
• MF: C₅₂H₆₀O₁₀P₂
• MW: 906.97433757782
• CID: 4566260
• Update Time: 2025-08-04

1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H Chemical and Physical Properties

Names and Identifiers

• 1,2:5,6-di-O-isopropylidene-3,4-bis[(R)-1,1'- H8-binaphthyl-2,2'-diyl]phosphite-D-mannitol
• 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H8-binaphthyl-2,2'-diyl]phosphite-D-mannitol
• 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H-binaphthyl-2,2'-diyl]phosphite-D-mannitol
• D-Mannitol, 1,2:5,6-bis-O-(1-methylethylidene)-3,4-bis-O-[(11bR)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]-
• 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H

• Inchi： 1S/C52H60O10P2/c1-51(2)53-29-43(55-51)49(61-63-57-39-25-21-31-13-5-9-17-35(31)45(39)46-36-18-10-6-14-32(36)22-26-40(46)58-63)50(44-30-54-52(3,4)56-44)62-64-59-41-27-23-33-15-7-11-19-37(33)47(41)48-38-20-12-8-16-34(38)24-28-42(48)60-64/h21-28,43-44,49-50H,5-20,29-30H2,1-4H3/t43-,44-,49-,50-/m1/s1
• InChI Key： QJKJJDQFPVZWPZ-IUQNDLLXSA-N
• SMILES： O1C(O[C@@H]([C@H]([C@@H]([C@H]2COC(O2)(C)C)OP2OC3=CC=C4C(=C3C3=C5C(CCCC5)=CC=C3O2)CCCC4)OP2OC3=CC=C4C(=C3C3=C5C(CCCC5)=CC=C3O2)CCCC4)C1)(C)C

Experimental Properties

• Density: Not available
• Melting Point: 132-133℃
• Boiling Point: Not available
• Flash Point: Not available

1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H

Recent Advances in the Study of 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H and Its Applications in Chemical Biology and Medicine

The compound 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H, with the CAS number 1272671-13-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique isopropylidene-protected sugar backbone and bis[(R)-1,1'-H functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a chiral building block for complex molecular architectures. Recent studies have focused on elucidating its structural properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of research involving 1272671-13-2 is its role in asymmetric synthesis. The chiral centers and protective groups in this molecule make it an excellent candidate for the construction of enantiomerically pure compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of nucleoside analogs, where it served as a key intermediate. The study highlighted the compound's stability under various reaction conditions and its ability to maintain stereochemical integrity, which is crucial for the development of bioactive molecules.

In addition to its synthetic applications, 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H has been investigated for its potential as an enzyme inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters explored its interaction with glycosidases, a class of enzymes involved in carbohydrate metabolism. The findings suggested that the compound exhibits moderate inhibitory activity against certain glycosidases, possibly due to its structural resemblance to natural substrates. This opens up new avenues for the development of glycosidase inhibitors with therapeutic potential in diseases such as diabetes and viral infections.

Another noteworthy aspect of this compound is its application in drug delivery systems. A recent study in the International Journal of Pharmaceutics investigated its use as a carrier for prodrugs. The isopropylidene groups were found to enhance the lipophilicity of the molecule, facilitating its transport across biological membranes. Once inside the target cells, the protective groups could be cleaved enzymatically, releasing the active drug. This approach holds promise for improving the bioavailability of poorly soluble drugs and reducing systemic side effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1272671-13-2. Current methods often involve multi-step reactions with low overall yields, limiting its widespread use in industrial applications. However, recent efforts in process optimization, including the use of catalytic systems and green chemistry principles, have shown potential for overcoming these limitations. A 2024 study in ACS Sustainable Chemistry & Engineering reported a novel catalytic approach that improved the yield by 30% while reducing the environmental impact of the synthesis.

In conclusion, 1,2:5,6-Di-O-isopropylidene-3,4-bis[(R)-1,1'-H (1272671-13-2) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a subject of ongoing research, with potential implications for drug development, enzyme inhibition, and drug delivery. Future studies are expected to further explore its biological activities and optimize its synthetic routes, paving the way for its broader utilization in the pharmaceutical and biotechnology industries.